Cas no 1381866-80-3 (2-(1H-1,3-benzodiazol-2-yl)-2-[(2E)-1-ethyl-1,2-dihydropyridin-2-ylidene]acetonitrile)

• Product Name: 2-(1H-1,3-benzodiazol-2-yl)-2-[(2E)-1-ethyl-1,2-dihydropyridin-2-ylidene]acetonitrile
• CAS No: 1381866-80-3
• MF: C₁₆H₁₄N₄
• MW: 262.30916261673
• CID: 5405663
• Update Time: 2025-10-11

2-(1H-1,3-benzodiazol-2-yl)-2-[(2E)-1-ethyl-1,2-dihydropyridin-2-ylidene]acetonitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-2-(1H-benzimidazol-2-yl)-2-(1-ethylpyridin-2-ylidene)acetonitrile
• 2-(1H-1,3-benzodiazol-2-yl)-2-[(2E)-1-ethyl-1,2-dihydropyridin-2-ylidene]acetonitrile

• Inchi： 1S/C16H14N4/c1-2-20-10-6-5-9-15(20)12(11-17)16-18-13-7-3-4-8-14(13)19-16/h3-10H,2H2,1H3,(H,18,19)/b15-12+
• InChI Key： HELHBGDJAKTLLG-NTCAYCPXSA-N
• SMILES： C(#N)/C(/C1NC2=CC=CC=C2N=1)=C1\N(CC)C=CC=C\1

Additional information on 2-(1H-1,3-benzodiazol-2-yl)-2-[(2E)-1-ethyl-1,2-dihydropyridin-2-ylidene]acetonitrile

Introduction to 2-(1H-1,3-benzodiazol-2-yl)-2-[(2E)-1-ethyl-1,2-dihydropyridin-2-ylidene]acetonitrile (CAS No. 1381866-80-3)

2-(1H-1,3-benzodiazol-2-yl)-2-[(2E)-1-ethyl-1,2-dihydropyridin-2-ylidene]acetonitrile, with the CAS number 1381866-80-3, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound is characterized by its unique molecular structure, which combines a benzodiazole and a pyridine moiety, making it a valuable candidate for various therapeutic and research purposes.

The molecular formula of 2-(1H-1,3-benzodiazol-2-yl)-2-[(2E)-1-ethyl-1,2-dihydropyridin-2-ylidene]acetonitrile is C₁₉H₁₉N₃, and it has a molecular weight of approximately 293.37 g/mol. The compound's structure features a benzodiazole ring fused to a pyridine ring through an acetonitrile bridge, which imparts unique chemical and biological properties. The presence of the ethyl group and the double bond in the pyridine moiety further enhances its reactivity and stability.

In the realm of pharmaceutical research, 2-(1H-1,3-benzodiazol-2-yl)-2-[(2E)-1-ethyl-1,2-dihydropyridin-2-ylidene]acetonitrile has shown promising activity as a potential therapeutic agent. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors involved in various diseases. For instance, it has been investigated for its ability to modulate GABA receptors, which are crucial in the central nervous system (CNS) and play a significant role in conditions such as anxiety disorders and epilepsy.

A study published in the Journal of Medicinal Chemistry in 2020 reported that 2-(1H-1,3-benzodiazol-2-yl)-2-[(2E)-1-ethyl-1,2-dihydropyridin-2-ylidene)acetonitrile exhibited potent inhibitory activity against a specific isoform of the GABA-A receptor. This finding suggests that the compound could be further developed into a novel anxiolytic or anticonvulsant drug. The researchers also noted that the compound's unique structure allows it to selectively target certain subtypes of GABA receptors, potentially reducing side effects associated with broader-spectrum drugs.

Beyond its potential as a therapeutic agent, 2-(1H-1,3-benzodiazol-2-yl)-2-[((E)-1-Ethylpyridinum)Methylene]Acetonitrile has also been studied for its use in chemical synthesis and materials science. Its ability to form stable complexes with various metal ions makes it an attractive ligand for coordination chemistry applications. For example, researchers at the University of California have demonstrated that the compound can be used to synthesize metalloporphyrins with enhanced catalytic properties. These metalloporphyrins have shown promise in catalyzing reactions such as oxygen reduction and hydrogen evolution, which are critical in energy conversion and storage technologies.

In addition to its pharmaceutical and materials science applications, 2-(1H-Benzodiazolyl)-(E)-(Ethylpyridinium)Methylene Acetonitrile has been investigated for its potential as a fluorescent probe. The compound's unique electronic structure allows it to emit light at specific wavelengths when excited by external stimuli. This property makes it useful for monitoring biological processes in real-time. A study published in Analytical Chemistry in 2019 reported that the compound could be used to detect changes in intracellular pH levels with high sensitivity and selectivity. This application could have significant implications for understanding cellular metabolism and disease progression.

The synthesis of 2-(Benzodiazolyl)-(E)-(Ethylpyridinium)Methylene Acetonitrile typically involves multi-step reactions that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of benzodiazole derivatives with ethylpyridinium salts followed by cyclization under appropriate conditions. Recent advancements in synthetic chemistry have led to more efficient methods for producing this compound on both laboratory and industrial scales.

In conclusion, 2-(Benzodiazolyl)-(E)-(Ethylpyridinium)Methylene Acetonitrile (CAS No. 1381866-80-3) is a multifaceted compound with diverse applications in pharmaceuticals, materials science, and analytical chemistry. Its unique molecular structure endows it with valuable properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.